Cas no 1334146-79-0 (5-chloro-6-(methylsulfanyl)methylpyridin-2-amine)

• Product Name: 5-chloro-6-(methylsulfanyl)methylpyridin-2-amine
• CAS No: 1334146-79-0
• MF: C₇H₉ClN₂S
• MW: 188.677758932114
• MDL: MFCD17241429
• CID: 4588941
• PubChem ID: 54594448
• Update Time: 2025-05-20

5-chloro-6-(methylsulfanyl)methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-[(methylsulfanyl)methyl]pyridin-2-amine
• 5-chloro-6-(methylsulfanyl)methylpyridin-2-amine

• MDL： MFCD17241429
• Inchi： 1S/C7H9ClN2S/c1-11-4-6-5(8)2-3-7(9)10-6/h2-3H,4H2,1H3,(H2,9,10)
• InChI Key： QJKGQDMQVRWUQO-UHFFFAOYSA-N
• SMILES： C1(N)=NC(CSC)=C(Cl)C=C1

5-chloro-6-(methylsulfanyl)methylpyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-chloro-6-(methylsulfanyl)methylpyridin-2-amine

5-Chloro-6-(Methylsulfanyl)methylpyridin-2-amine: A Comprehensive Overview

5-Chloro-6-(methylsulfanyl)methylpyridin-2-amine (CAS No. 1334146-79-0) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in drug discovery and material science. The structure of 5-chloro-6-(methylsulfanyl)methylpyridin-2-amine is characterized by a pyridine ring with substituents at positions 2, 5, and 6. Specifically, the 2-position bears an amino group (-NH2), the 5-position is substituted with a chlorine atom (Cl), and the 6-position carries a methylthio group (-SMe) attached to a methyl group (-CH3). This unique combination of functional groups imparts distinctive chemical and biological properties to the molecule.

The synthesis of 5-chloro-6-(methylsulfanyl)methylpyridin-2-amine involves a series of well-established organic reactions, including nucleophilic substitution, oxidation, and coupling processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that are critical in constructing the pyridine ring system. These innovations not only enhance the yield and purity of the compound but also align with the growing demand for sustainable chemical practices.

One of the most intriguing aspects of 5-chloro-6-(methylsulfanyl)methylpyridin-2-amine is its biological activity. Studies have demonstrated that this compound exhibits potent antioxidant properties, which are attributed to its ability to scavenge reactive oxygen species (ROS) and inhibit lipid peroxidation. This makes it a promising candidate for applications in oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions. Furthermore, preliminary in vitro assays have shown that 5-chloro-6-(methylsulfanyl)methylpyridin-2-amine can modulate key cellular signaling pathways, including the NF-kB pathway, which is implicated in inflammation and immune responses.

The methylthio group (-SMe) at position 6 plays a pivotal role in determining the compound's pharmacokinetic properties. This group enhances the molecule's solubility in both aqueous and lipid environments, facilitating its absorption and distribution within biological systems. Additionally, the presence of the amino group at position 2 contributes to hydrogen bonding capabilities, which are essential for interactions with biological targets such as enzymes and receptors.

Recent research has also focused on the potential of 5-chloro-6-(methylsulfanyl)methylpyridin-2-amine as a lead compound for drug development. By leveraging computational chemistry tools, scientists have identified potential binding sites on various protein targets, paving the way for structure-based drug design. For example, molecular docking studies have revealed that this compound could interact with key residues on kinase enzymes, suggesting its potential as an inhibitor in cancer therapy.

In terms of applications beyond pharmacology, 5-chloro-6-(methylsulfanyl)methylpyridin-2-amine has shown promise in materials science. Its aromaticity and functional group diversity make it a suitable candidate for use in organic electronics and sensors. Researchers have explored its ability to act as a π-conjugated system in organic semiconductors, where it could enhance charge transport properties in devices such as field-effect transistors (FETs) and light-emitting diodes (LEDs).

The environmental impact of 5-chloro-6-(methylsulfanyl)methylpyridin-2-amine has also been a topic of interest. Studies have assessed its biodegradability under various conditions, with results indicating moderate persistence in aqueous environments. However, further research is required to fully understand its ecological footprint and develop strategies for safe disposal or recycling.

In conclusion, 5-chloro-6-(methylsulfanyl)methylpyridin-2-am